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Compound of Interest

Compound Name: Isoxyl

Cat. No.: B029260 Get Quote

FOR IMMEDIATE REFERENCE BY RESEARCHERS, SCIENTISTS, AND DRUG

DEVELOPMENT PROFESSIONALS

This guide provides critical safety and logistical information for the handling of Isoxyl (also

known as Thiocarlide). Adherence to these procedures is essential for ensuring personal safety

and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)
All personnel must use the following personal protective equipment when handling Isoxyl.
Thicker gloves generally offer better protection, and powder-free gloves are recommended to

prevent contamination.[1]
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PPE Category Item Specification

Eye Protection Safety Goggles

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[2]

Hand Protection Chemical-resistant gloves

Wear suitable protective

gloves.[3] Double gloves are

recommended.[1]

Body Protection Protective clothing

Wear appropriate protective

clothing to prevent skin

exposure.[2] A lab coat or

gown should be worn.

Respiratory Protection NIOSH-approved respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[2]

Handling and Storage
Handling: Use Isoxyl only in a chemical fume hood.[2] Avoid breathing dust, vapor, mist, or

gas.[2] Do not get in eyes, on skin, or on clothing.[2] Wash hands and face thoroughly after

handling.

Storage: Store in a cool, dry, and well-ventilated place.[2] Keep the container tightly closed.

[2]

Spill and Emergency Procedures
Spill Cleanup
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In the event of a spill, follow these procedures to ensure safe cleanup.

For Solid Spills:

Control all sources of ignition.

Carefully scoop or sweep up the material.

Place the collected material into a suitable, closed container for disposal.[2]

After the bulk of the material is cleaned up, wet a spill pad and wipe the area down.[4]

Wipe the area with a wet paper towel.[4]

Dispose of all contaminated materials as hazardous waste.[4]

For Liquid Spills:

Control all sources of ignition.

Use chemical spill pads to absorb the material.[4]

Place the saturated pads into a polyethylene bag.[4]

Wipe the area with a wet paper towel.[4]

Seal the bag and label it as hazardous waste.[4]

First Aid Measures
Immediate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention

immediately.[5]

Skin Contact

Immediately wash the contaminated skin with

soap and water.[5] Remove contaminated

clothing and wash before reuse. If irritation

persists, get medical attention.[2]

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Get medical attention as soon as

possible.[5][6]

Ingestion
Do NOT induce vomiting. Wash out the mouth

with water. Get medical attention immediately.[7]

Disposal Plan
All waste containing Isoxyl must be treated as hazardous waste and disposed of according to

institutional and local regulations.

Solid Waste: Collect all solid waste, including contaminated PPE and spill cleanup materials,

in a designated, labeled hazardous waste container.

Liquid Waste: Collect all liquid waste in a designated, labeled hazardous waste container. Do

not dispose of it down the drain.[8]

Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent. The

rinsate should be collected and disposed of as hazardous waste.[9]

Experimental Workflow and Safety Procedures
The following diagrams illustrate the standard workflow for handling Isoxyl and the appropriate

response to an accidental spill.
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Caption: Standard operating procedure for handling Isoxyl.
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Initial Response

Spill Cleanup

Disposal

Alert others in the area
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Don appropriate PPE
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Caption: Emergency procedure for an Isoxyl spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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